Cas no 2640954-35-2 (4-{1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carbonyl}thiomorpholine)

• Product Name: 4-{1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carbonyl}thiomorpholine
• CAS No: 2640954-35-2
• MF: C₁₅H₁₉F₃N₄OS
• MW: 360.397772073746
• CID: 5317359
• PubChem ID: 155799973
• Update Time: 2025-07-20

4-{1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 2640954-35-2
• 4-{1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carbonyl}thiomorpholine
• F6753-3304
• AKOS040724547
• 4-Thiomorpholinyl[1-[4-(trifluoromethyl)-2-pyrimidinyl]-3-piperidinyl]methanone

• Inchi： 1S/C15H19F3N4OS/c16-15(17,18)12-3-4-19-14(20-12)22-5-1-2-11(10-22)13(23)21-6-8-24-9-7-21/h3-4,11H,1-2,5-10H2
• InChI Key： HBYBYGWZOIPZKS-UHFFFAOYSA-N
• SMILES： C(N1CCSCC1)(C1CCCN(C2=NC=CC(C(F)(F)F)=N2)C1)=O

Computed Properties

• Exact Mass: 360.12316690g/mol
• Monoisotopic Mass: 360.12316690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.4±60.0 °C(Predicted)
• pka: 2.48±0.40(Predicted)

Additional information on 4-{1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carbonyl}thiomorpholine

Professional Introduction to Compound with CAS No. 2640954-35-2 and Product Name: 4-{1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carbonyl}thiomorpholine

The compound with the CAS number 2640954-35-2 and the product name 4-{1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carbonyl}thiomorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group in the pyrimidine ring and the incorporation of a piperidine moiety contribute to its unique pharmacological properties, making it a promising candidate for further investigation.

Recent research in the domain of chemically modified heterocyclic compounds has highlighted the importance of trifluoromethyl substituted pyrimidines in enhancing biological activity. The trifluoromethyl group, known for its ability to improve metabolic stability and binding affinity, has been widely utilized in the design of novel therapeutic agents. In the context of this compound, the trifluoromethyl group is strategically positioned on the pyrimidine ring, which is further functionalized with a piperidine-3-carbonyl moiety. This structural arrangement not only contributes to the compound's stability but also influences its interaction with biological targets.

The thiomorpholine scaffold in the product name adds another layer of complexity to the compound's structure. Thiomorpholine derivatives are well-documented for their role as bioisosteres, capable of replacing other functional groups while maintaining or even enhancing biological activity. The incorporation of thiomorpholine in this compound suggests a potential for modulating pharmacokinetic properties, such as solubility and permeability, which are critical factors in drug development. The piperidine-3-carbonyl group further extends the molecular framework, providing additional sites for interaction with biological targets and potentially enhancing binding affinity.

Current research trends indicate that compounds featuring both trifluoromethyl and thiomorpholine moieties exhibit intriguing pharmacological profiles. Studies have shown that such modifications can lead to increased potency and selectivity against various therapeutic targets. The compound in question aligns with these trends, making it a valuable asset in the quest for novel pharmaceuticals. The combination of these structural elements not only enhances the compound's pharmacological potential but also opens up new avenues for exploration in drug design.

In terms of synthetic chemistry, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the pyrimidine ring, followed by functionalization with the trifluoromethyl group. Subsequent steps involve introducing the piperidine moiety through nucleophilic substitution or other coupling reactions. The final step includes incorporating the thiomorpholine scaffold, which may require additional modifications to achieve optimal biological activity.

The biological evaluation of this compound has been a focal point in recent studies. Initial assays have demonstrated promising results in terms of inhibitory activity against various enzymes and receptors relevant to human health. The precise arrangement of functional groups in the molecule appears to contribute to its high affinity for these targets. Further investigations are underway to elucidate the mechanisms of action and to explore potential therapeutic applications.

One particularly intriguing aspect of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The modular nature of its structure allows for easy modification at multiple sites, enabling chemists to tailor its properties for specific applications. This flexibility makes it an attractive candidate for library synthesis programs aimed at identifying novel lead compounds.

The impact of this compound on future drug development is yet to be fully realized, but preliminary findings suggest significant promise. As research progresses, it is anticipated that new derivatives will be developed, each with unique pharmacological profiles tailored to address specific therapeutic needs. The combination of computational modeling and experimental validation will be crucial in optimizing these derivatives for clinical use.

In conclusion, the compound with CAS number 2640954-35-2 and product name 4-{1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carbonyl}thiomorpholine represents a cutting-edge development in pharmaceutical chemistry. Its intricate molecular structure, featuring key functional groups such as trifluoromethyl, piperidine-3-carbonyl, and thiomorpholine, positions it as a promising candidate for further research and development. As scientific understanding continues to evolve, this compound is poised to play a significant role in shaping future advancements in drug design and therapeutic intervention.